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Compound of Interest

Compound Name: Methyl 2-chlorobenzoate

Cat. No.: B147171 Get Quote

Essential Safety and Handling Guide for Methyl
2-chlorobenzoate
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Methyl 2-
chlorobenzoate. The following procedures are designed to ensure the safe use, storage, and

disposal of this compound in a laboratory setting, minimizing risk and ensuring operational

integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-chlorobenzoate is classified as an irritant, capable of causing skin, eye, and

respiratory system irritation.[1] Adherence to stringent PPE protocols is mandatory to mitigate

exposure risks.
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn if there

is a significant splash hazard.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Viton® gloves are highly

recommended for extended

contact. Nitrile gloves may be

used for brief, incidental

contact only.

Viton® has demonstrated high

resistance to chlorinated

aromatic compounds, with no

breakthrough detected after 4

hours of exposure.[2][3] Nitrile

gloves have shown

breakthrough times of less

than one hour for similar

compounds and should be

changed immediately after any

contact.[2][3]

Body Protection
Chemical-resistant lab coat or

apron.

Protects skin from accidental

splashes and contamination.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood,

is required. If ventilation is

inadequate or if aerosols are

generated, a full-face

respirator with appropriate

cartridges should be used.

Prevents inhalation of vapors

that may cause respiratory

irritation.
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Property Value Reference

Molecular Formula C₈H₇ClO₂ [1][4][5][6]

Molecular Weight 170.59 g/mol [4][6]

Appearance
Colorless to light yellow

liquid/crystal powder
[5][6][7]

Density 1.191 g/mL at 25 °C [1][5][7]

Boiling Point

86-88 °C at 2.5 mmHg; 233-

235 °C at atmospheric

pressure

[7]

Flash Point 109 °C (228.2 °F) - closed cup

Hazards
Irritating to eyes, respiratory

system, and skin.
[1]

Operational Plan: Safe Handling and Use
A systematic approach to handling Methyl 2-chlorobenzoate is essential for laboratory safety.

The following workflow outlines the key steps for its use.
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Figure 1. Workflow for Safe Handling of Methyl 2-chlorobenzoate.
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Step-by-Step Handling Protocol
Preparation:

Don the appropriate PPE as specified in Table 1.1.

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Assemble all necessary equipment and reagents within the fume hood to minimize

movement in and out of the containment area.

Handling:

Perform all manipulations, including weighing and transferring, of Methyl 2-
chlorobenzoate within the chemical fume hood.

Use dedicated, clearly labeled glassware.

Keep containers of Methyl 2-chlorobenzoate tightly sealed when not in use.

Post-Procedure:

Decontaminate all surfaces and equipment immediately after use (see Section 4).

Segregate and dispose of all waste as outlined in the Disposal Plan (Section 3).

Remove PPE in the correct order to avoid cross-contamination, disposing of single-use

items in the appropriate waste stream.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Methyl 2-chlorobenzoate and associated contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow
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Waste Generation

Waste Collection

Final Disposal

Liquid Waste:
Unused Methyl 2-chlorobenzoate

and solutions

Collect in a labeled,
sealed, compatible
waste container.

Solid Waste:
Contaminated gloves, wipes,

weigh boats

Collect in a labeled,
sealed plastic bag or container.

Sharps Waste:
Contaminated needles, pipettes

Collect in a designated
sharps container.

Arrange for pickup by
licensed hazardous waste

disposal service.

Click to download full resolution via product page

Figure 2. Waste Disposal Workflow for Methyl 2-chlorobenzoate.

Step-by-Step Disposal Protocol
Liquid Waste:

Collect all liquid waste containing Methyl 2-chlorobenzoate, including rinsates from

equipment decontamination, in a designated, leak-proof, and chemically compatible

container.

The container must be clearly labeled as "Hazardous Waste: Methyl 2-chlorobenzoate"

and include the full chemical name.

Keep the waste container sealed when not in use and store it in a designated satellite

accumulation area.

Solid Waste:
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Place all contaminated solid waste, such as gloves, absorbent pads, and weigh paper, in a

durable, sealed plastic bag or container.

Label the container as "Hazardous Waste: Solid waste contaminated with Methyl 2-
chlorobenzoate."

Empty Containers:

Thoroughly rinse empty Methyl 2-chlorobenzoate containers with a suitable solvent (e.g.,

acetone or ethanol).

Collect the first rinsate as hazardous liquid waste.

Deface the original label on the empty container before disposal as regular laboratory

glass or plastic waste, in accordance with institutional policies.

Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of all hazardous waste. Do not dispose of any Methyl 2-
chlorobenzoate waste down the drain or in the regular trash.

Emergency Procedures
Spill Response

Evacuate: Immediately alert others in the vicinity and evacuate the affected area.

Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, and it is safe to

do so, increase ventilation to the area.

PPE: Don the appropriate PPE, including Viton® gloves, safety goggles, a lab coat, and

respiratory protection if necessary.

Contain: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads), starting from the outside and working inwards.

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.
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Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone or ethanol) and

then with soap and water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Decontamination of Laboratory Equipment
All equipment that has come into contact with Methyl 2-chlorobenzoate must be thoroughly

decontaminated to prevent cross-contamination and accidental exposure.

Decontamination Protocol
Initial Rinse: In a chemical fume hood, rinse the equipment with a suitable organic solvent,

such as acetone or ethanol, to remove the bulk of the Methyl 2-chlorobenzoate. Collect this

rinsate as hazardous liquid waste.

Wash: Wash the equipment with warm, soapy water. Use a brush to scrub all surfaces.

Final Rinse: Rinse the equipment thoroughly with deionized water.

Drying: Allow the equipment to air dry completely before storage or reuse.

Verification: For critical applications, a final rinse with a clean solvent can be collected and

analyzed (e.g., by GC) to ensure no residual Methyl 2-chlorobenzoate remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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